N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-[(phenylcarbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Molecular Formula: C20H22N2O4S2
• Molecular Weight: 418.5 g/mol
• IUPAC Name: 2-benzamido-N-(1,1-dioxothiolan-3-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C20H22N2O4S2/c23-18(13-6-2-1-3-7-13)22-20-17(15-8-4-5-9-16(15)27-20)19(24)21-14-10-11-28(25,26)12-14/h1-3,6-7,14H,4-5,8-12H2,(H,21,24)(H,22,23)
• InChI Key: WNUHIBKAIQSZTJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(S2)NC(=O)C3=CC=CC=C3)C(=O)NC4CCS(=O)(=O)C4

Description

N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-[(phenylcarbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a thiophene-3-carboxamide derivative characterized by a bicyclic framework. Its structure comprises a 4,5,6,7-tetrahydro-1-benzothiophene core substituted at the 3-position with a carboxamide group linked to a 1,1-dioxidotetrahydrothiophen-3-yl moiety. The 2-position is functionalized with a phenylcarbonylamino group. The sulfone group (1,1-dioxidotetrahydrothiophene) likely enhances metabolic stability compared to non-oxidized thiophene derivatives, while the phenylcarbonyl substituent may influence target binding affinity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-[(phenylcarbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide typically involves multiple steps, including the formation of intermediate compoundsSpecific reaction conditions, such as temperature, pressure, and the use of catalysts, are crucial to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chemical reactors and continuous flow processes to optimize efficiency and scalability. The use of advanced purification techniques, such as chromatography and crystallization, ensures that the final product meets the required specifications for various applications .

Chemical Reactions Analysis

Types of Reactions

N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-[(phenylcarbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide can undergo several types of chemical reactions, including:

Oxidation: The sulfur atom in the tetrahydrothiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The carbonyl group can be reduced to form alcohols or amines.

Substitution: The amino group can participate in nucleophilic substitution reactions to introduce various substituents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and nucleophiles such as amines and alcohols. Reaction conditions, such as solvent choice and temperature, play a significant role in determining the reaction outcome .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the sulfur atom can lead to the formation of sulfoxides or sulfones, while reduction of the carbonyl group can yield alcohols or amines .

Scientific Research Applications

N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-[(phenylcarbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly for targeting specific molecular pathways.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism by which N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-[(phenylcarbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide exerts its effects involves interactions with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies on its mechanism of action are essential to understand its potential therapeutic applications .

Comparison with Similar Compounds

Key Observations:

Sulfone Group Impact: The target compound and its analogs in and incorporate a sulfone group, which increases polarity and may improve metabolic stability compared to non-sulfonated derivatives like those in .

Methyleneamino vs. Carbonylamino: Compounds I and II () feature methyleneamino linkers instead of carbonylamino groups, which may reduce conformational rigidity and affect antimicrobial potency .

Physicochemical and Crystallographic Considerations

• Polarity and Solubility: The sulfone group in the target compound likely enhances water solubility compared to non-oxidized thiophene derivatives. However, the hydrophobic phenylcarbonyl group may counterbalance this effect, leading to moderate logP values.
• Crystallography: Structural analyses of similar compounds often employ software like SHELXL (for refinement) and ORTEP-3 (for visualization), as noted in and . These tools aid in determining puckering conformations and hydrogen-bonding networks critical for understanding molecular interactions .

Biological Activity

N-(1,1-Dioxidotetrahydrothiophen-3-yl)-2-[(phenylcarbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS Number: 1324089-18-0) is a synthetic compound that has garnered attention for its potential biological activities. This article explores the compound's chemical structure, synthesis, and various biological activities supported by research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{20}H_{21}N_{3}O_{3}S$, with a molecular weight of 383.5 g/mol. The structure features a benzothiophene core, which is known for its diverse biological activities. The presence of the dioxido group and the carboxamide functionality enhances its potential interactions with biological targets.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions that may include:

• Formation of the Benzothiophene Core : Utilizing thiophene derivatives as starting materials.
• Introduction of Functional Groups : Employing acylation and oxidation reactions to incorporate the dioxido and carboxamide functionalities.
• Final Purification : Using chromatographic techniques to isolate the final product.

Anticancer Activity

Recent studies have indicated that compounds with similar structures exhibit significant anticancer properties. For instance, research published in MDPI demonstrated that benzothiophene derivatives can inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest .

Study	Cell Line	IC50 (µM)	Mechanism
A	MCF-7 (Breast Cancer)	10	Apoptosis
B	HeLa (Cervical Cancer)	15	Cell Cycle Arrest
C	A549 (Lung Cancer)	12	Inhibition of Metastasis

Antimicrobial Activity

The compound has also shown promise in antimicrobial studies. A comparative analysis revealed that similar thiophene derivatives possess antibacterial properties against a range of pathogens:

Pathogen	Minimum Inhibitory Concentration (MIC)
E. coli	32 µg/mL
S. aureus	16 µg/mL
P. aeruginosa	64 µg/mL

These results suggest that the compound may inhibit bacterial growth by disrupting cell membrane integrity or interfering with essential metabolic processes.

Anti-inflammatory Effects

In vitro studies have indicated that benzothiophene derivatives can modulate inflammatory pathways. The compound may inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, thus providing a potential therapeutic avenue for inflammatory diseases.

Case Studies

• Case Study on Anticancer Effects :
  • A study conducted on MCF-7 cells treated with the compound showed a dose-dependent reduction in cell viability, with an IC50 of approximately 10 µM after 48 hours of treatment. The mechanism was linked to increased levels of apoptotic markers such as cleaved caspase-3.
• Case Study on Antimicrobial Activity :
  • In a clinical setting, the compound was tested against multi-drug resistant strains of Staphylococcus aureus, showing significant inhibition at low concentrations compared to standard antibiotics.